Cas no 222544-33-4 (1-(2,4,6-Trimethylbenzenesulfonyl)piperazine)
1-(2,4,6-Trimethylbenzenesulfonyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(mesitylsulfonyl)piperazine
- 1-(2,4,6-trimethylphenyl)sulfonylpiperazine
- AKOS000117667
- SR-01000046580
- XIA54433
- SCHEMBL7076796
- STK410921
- G20961
- SR-01000046580-1
- Oprea1_747063
- DTXSID201250444
- 1-[(2,4,6-trimethylphenyl)sulfonyl]piperazine
- EN300-07031
- Z56940944
- CS-0220601
- 1-(2,4,6-trimethylbenzenesulfonyl)piperazine
- 222544-33-4
- 1-(2,4,6-Trimethylbenzenesulfonyl)piperazine
-
- Inchi: 1S/C13H20N2O2S/c1-10-8-11(2)13(12(3)9-10)18(16,17)15-6-4-14-5-7-15/h8-9,14H,4-7H2,1-3H3
- InChI Key: OMLXLSWPGNPGPU-UHFFFAOYSA-N
- SMILES: S(C1C(C)=CC(C)=CC=1C)(N1CCNCC1)(=O)=O
Computed Properties
- Exact Mass: 268.12454906Da
- Monoisotopic Mass: 268.12454906Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 57.8Ų
1-(2,4,6-Trimethylbenzenesulfonyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B537848-25mg |
1-(2,4,6-Trimethylbenzenesulfonyl)piperazine |
222544-33-4 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B537848-50mg |
1-(2,4,6-Trimethylbenzenesulfonyl)piperazine |
222544-33-4 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B537848-250mg |
1-(2,4,6-Trimethylbenzenesulfonyl)piperazine |
222544-33-4 | 250mg |
$ 275.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291271-50mg |
1-(2,4,6-Trimethylbenzenesulfonyl)piperazine |
222544-33-4 | 95% | 50mg |
¥1382 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291271-100mg |
1-(2,4,6-Trimethylbenzenesulfonyl)piperazine |
222544-33-4 | 95% | 100mg |
¥2086 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291271-250mg |
1-(2,4,6-Trimethylbenzenesulfonyl)piperazine |
222544-33-4 | 95% | 250mg |
¥2505 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291271-500mg |
1-(2,4,6-Trimethylbenzenesulfonyl)piperazine |
222544-33-4 | 95% | 500mg |
¥5493 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291271-1g |
1-(2,4,6-Trimethylbenzenesulfonyl)piperazine |
222544-33-4 | 95% | 1g |
¥6782 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291271-2.5g |
1-(2,4,6-Trimethylbenzenesulfonyl)piperazine |
222544-33-4 | 95% | 2.5g |
¥16578 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291271-5g |
1-(2,4,6-Trimethylbenzenesulfonyl)piperazine |
222544-33-4 | 95% | 5g |
¥24516 | 2023-04-14 |
1-(2,4,6-Trimethylbenzenesulfonyl)piperazine Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 1-(2,4,6-Trimethylbenzenesulfonyl)piperazine
1-(2,4,6-Trimethylbenzenesulfonyl)piperazine (CAS 222544-33-4): A Comprehensive Overview
1-(2,4,6-Trimethylbenzenesulfonyl)piperazine (CAS 222544-33-4) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique trimethylbenzenesulfonyl group attached to a piperazine ring, serves as a versatile intermediate in organic synthesis. Its molecular structure (C13H20N2O2S) offers excellent stability and reactivity, making it valuable for developing novel drug candidates and fine chemicals.
The growing interest in sulfonamide-based compounds like 1-(2,4,6-Trimethylbenzenesulfonyl)piperazine stems from their broad applications in medicinal chemistry. Researchers are particularly focused on its potential as a building block for kinase inhibitors and GPCR-targeting drugs, areas that dominate current pharmaceutical R&D. The compound's electron-withdrawing sulfonyl group enhances its ability to participate in nucleophilic substitution reactions, a property highly sought after in modern drug discovery.
From a synthetic chemistry perspective, CAS 222544-33-4 demonstrates remarkable utility in peptide coupling reactions and as a protecting group for amines. Its 2,4,6-trimethylphenyl moiety provides steric hindrance that improves reaction selectivity, while the piperazine nitrogen atoms offer multiple sites for further functionalization. These characteristics make it particularly valuable for creating structurally diverse compound libraries used in high-throughput screening.
The pharmaceutical industry's shift toward targeted therapies has increased demand for specialized intermediates like 1-(2,4,6-Trimethylbenzenesulfonyl)piperazine. Recent studies highlight its potential in developing next-generation antidepressants and neuroprotective agents, addressing critical needs in mental health therapeutics. The compound's ability to cross the blood-brain barrier while maintaining metabolic stability makes it particularly interesting for CNS drug development.
In material science applications, 222544-33-4 serves as a precursor for advanced polymer modifiers and coating additives. The trimethylbenzenesulfonyl group imparts unique solubility characteristics that can tune material properties for specific industrial applications. Researchers are exploring its use in creating high-performance adhesives and specialty surfactants with enhanced thermal stability.
The global market for piperazine derivatives like 1-(2,4,6-Trimethylbenzenesulfonyl)piperazine is experiencing steady growth, driven by expanding pharmaceutical R&D budgets and increasing demand for custom synthesis intermediates. Quality standards for this compound typically require ≥98% purity, with strict control over residual solvents and heavy metals. Leading manufacturers employ advanced chromatographic purification techniques to meet these specifications.
Environmental and regulatory considerations for CAS 222544-33-4 focus on sustainable synthesis methods and proper waste management. The compound's biodegradation profile and ecotoxicity data are becoming increasingly important selection criteria for environmentally conscious researchers. Recent advances in green chemistry approaches have reduced the environmental footprint of its production while maintaining high yields.
Analytical characterization of 1-(2,4,6-Trimethylbenzenesulfonyl)piperazine typically involves HPLC-UV for purity assessment, LC-MS for structural confirmation, and 1H/13C NMR for detailed structural analysis. These techniques ensure batch-to-batch consistency, which is critical for research reproducibility. The compound's crystalline form can be characterized by X-ray powder diffraction, providing additional quality control parameters.
Storage and handling recommendations for 222544-33-4 emphasize protection from moisture and oxidation. The compound is typically supplied as a white to off-white powder and should be stored in airtight containers under inert atmosphere at controlled temperatures. Proper personal protective equipment including gloves and safety glasses is recommended when handling the material in laboratory settings.
Future research directions for 1-(2,4,6-Trimethylbenzenesulfonyl)piperazine include exploring its potential in bioconjugation chemistry and as a scaffold for PROTAC molecules. The compound's modular structure makes it particularly suitable for developing targeted protein degraders, a cutting-edge approach in drug discovery. Additionally, its application in fluorescent probes and molecular imaging agents represents another promising avenue for investigation.
For researchers sourcing CAS 222544-33-4, key considerations include supplier reliability, certificate of analysis completeness, and technical support availability. The compound is typically available in research quantities (100mg-10g) from specialty chemical providers, with custom synthesis options for larger-scale requirements. Current market trends show increasing demand for GMP-grade material to support preclinical development activities.
222544-33-4 (1-(2,4,6-Trimethylbenzenesulfonyl)piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)